N-(pyridin-4-ylmethyl)-2-(5-(thiophen-2-yl)isoxazol-3-yl)acetamide

• IUPAC Name: N-(pyridin-4-ylmethyl)-2-(5-thiophen-2-yl-1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C15H13N3O2S/c19-15(17-10-11-3-5-16-6-4-11)9-12-8-13(20-18-12)14-2-1-7-21-14/h1-8H,9-10H2,(H,17,19)
• InChI Key: ZWHDENXOCUVTCZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CC(=NO2)CC(=O)NCC3=CC=NC=C3
• Molecular Formula: C15H13N3O2S
• Molecular Weight: 299.3 g/mol

Description

N-(pyridin-4-ylmethyl)-2-(5-(thiophen-2-yl)isoxazol-3-yl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in drug discovery and development. This compound is a derivative of isoxazole and is currently being investigated for its various biochemical and physiological effects.

Scientific Research Applications

Corrosion Inhibition

Research on similar acetamide derivatives demonstrates their potential as corrosion inhibitors. A study by Yıldırım and Cetin (2008) synthesized 2-(Alkylsulfanyl)-N-(pyridin-2-yl) acetamide derivatives, which showed promising inhibition efficiencies in acidic and oil medium environments, indicating potential applications in protecting metals against corrosion. This suggests that related compounds, including the one of interest, could be explored for their corrosion inhibitory properties (Yıldırım & Cetin, 2008).

Kinase Inhibitory and Anticancer Activities

Compounds structurally related to N-(pyridin-4-ylmethyl)-2-(5-(thiophen-2-yl)isoxazol-3-yl)acetamide have been evaluated for their Src kinase inhibitory and anticancer activities. For instance, N-benzyl-2-(5-(4-(2-morpholinoethoxy)phenyl)pyridin-2-yl)acetamide, a compound with a similar structural motif, showed inhibition of c-Src kinase, indicating a potential pathway to explore for cancer therapy (Fallah-Tafti et al., 2011).

Improvements in Metabolic Stability

Another study focused on the structural modification of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) inhibitors to enhance metabolic stability. The introduction of different heterocycles, such as N-(6-(6-Chloro-5-(4-fluorophenylsulfonamido)pyridin-3-yl)benzo[d]thiazol-2-yl)acetamide, aimed at reducing metabolic deacetylation, highlights the importance of structural optimization in drug development (Stec et al., 2011).

Antitumor Properties

Research on acetamide derivatives has also uncovered their antitumor potential. For example, a novel antitumor acetamide derivative demonstrated more effective antitumor activity than the reference drug doxorubicin, indicating the therapeutic potential of such compounds in cancer treatment (Alqasoumi et al., 2009).